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Compound of Interest

Compound Name:
4-Cyclopropoxy-5-

nitronicotinonitrile

Cat. No.: B14828021

Get Quote

Executive Summary
4-Cyclopropoxy-5-nitronicotinonitrile (CAS: 1243472-01-6) represents a high-value,

electron-deficient pyridine scaffold critical for the synthesis of next-generation kinase inhibitors

and phosphodiesterase (PDE) inhibitors.[1][2] As a "Novel Chemical Entity" (NCE) in the

context of building blocks, it offers a distinct pharmacological profile compared to its methoxy or

cyclopropylmethoxy analogs. The direct attachment of the cyclopropoxy group—a strained,

lipophilic ether—provides unique metabolic stability and hydrophobic interactions within ATP-

binding pockets of enzymes like EGFR, JAK, and BTK.

This guide details the chemical identity, robust synthesis protocols, downstream applications,

and safety considerations for integrating this entity into drug discovery workflows.

Part 1: Chemical Identity & Physicochemical
Properties[3]
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Property Specification

Chemical Name 4-Cyclopropoxy-5-nitronicotinonitrile

Synonyms
4-Cyclopropoxy-5-nitro-3-pyridinecarbonitrile; 5-

Nitro-4-(cyclopropyloxy)nicotinonitrile

CAS Number 1243472-01-6

Molecular Formula C₉H₇N₃O₃

Molecular Weight 205.17 g/mol

Structural Features

[1][2][3][4] • Pyridine Core: Electron-deficient

due to -NO₂ and -CN groups.• C3-Cyano:

Precursor for amidines, amides, or heterocycle

fusion.• C4-Cyclopropoxy: Lipophilic,

metabolically stable ether.• C5-Nitro: Precursor

for amino group (via reduction).

Predicted LogP ~1.8 - 2.2 (Lipophilic)

Appearance Pale yellow to off-white solid

Part 2: Synthetic Pathways & Protocols
The synthesis of 4-Cyclopropoxy-5-nitronicotinonitrile relies on a Nucleophilic Aromatic

Substitution (S_NAr) mechanism. The highly electron-deficient nature of the 4-chloro-5-

nitronicotinonitrile precursor facilitates the displacement of the chloride by the cyclopropoxide

anion.

Core Synthesis Protocol: S_NAr Displacement
Reaction Overview: 4-Chloro-5-nitronicotinonitrile + Cyclopropanol + Base → 4-Cyclopropoxy-
5-nitronicotinonitrile

Reagents & Materials:

Substrate: 4-Chloro-5-nitronicotinonitrile (1.0 eq)

Nucleophile: Cyclopropanol (1.1 eq)
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Base: Sodium Hydride (NaH, 60% dispersion in oil) (1.2 eq) or Potassium tert-butoxide

(KOtBu).

Solvent: Anhydrous Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF).

Step-by-Step Methodology:

Preparation of Alkoxide: In a flame-dried round-bottom flask under N₂ atmosphere, suspend

NaH (1.2 eq) in anhydrous THF at 0°C.

Addition of Nucleophile: Add cyclopropanol (1.1 eq) dropwise to the suspension. Stir at 0°C

for 30 minutes to ensure complete formation of sodium cyclopropoxide. Note: Hydrogen gas

evolution will occur; ensure proper venting.

Addition of Substrate: Dissolve 4-chloro-5-nitronicotinonitrile (1.0 eq) in a minimal amount of

anhydrous THF and add it dropwise to the reaction mixture at 0°C.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor

by TLC (EtOAc/Hexane) or LCMS. The electron-withdrawing nitro and cyano groups make

the C4-position highly electrophilic, driving the reaction to completion rapidly.

Quench & Workup: Quench the reaction carefully with saturated NH₄Cl solution at 0°C.

Extract with Ethyl Acetate (3x). Wash combined organics with water and brine. Dry over

Na₂SO₄, filter, and concentrate in vacuo.

Purification: Purify the crude residue via flash column chromatography (SiO₂, gradient 0-30%

EtOAc in Hexanes) to yield the title compound as a pale yellow solid.

Visualization: Synthesis Workflow
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Click to download full resolution via product page

Figure 1: S_NAr synthesis pathway for 4-Cyclopropoxy-5-nitronicotinonitrile.

Part 3: Downstream Applications & Mechanistic
Role
This NCE is a "privileged scaffold" precursor. Its primary utility lies in its conversion to bicyclic

heteroaromatic systems, specifically 4-amino-pyrido[2,3-d]pyrimidines and 4-oxo-pyrido[2,3-

d]pyrimidines. These fused ring systems are ubiquitous in kinase inhibitor design (e.g., EGFR,

p38 MAP kinase, JAK inhibitors).

Key Transformation: Bicyclic Ring Formation
Reduction: The nitro group (-NO₂) is reduced to an amine (-NH₂) using Iron/Ammonium

Chloride (Fe/NH₄Cl) or Hydrogenation (H₂/Pd-C).

Product:5-Amino-4-cyclopropoxynicotinonitrile.

Cyclization: The resulting ortho-amino nitrile is cyclized with Formamide (HCONH₂) or Urea.

Target:4-Amino-7-cyclopropoxypyrido[2,3-d]pyrimidine.

Why Cyclopropoxy?

Metabolic Stability: The cyclopropyl ether is more resistant to oxidative dealkylation (CYP450

metabolism) compared to methoxy or ethoxy groups.

Lipophilicity: The cyclopropyl group fills small hydrophobic pockets (e.g., the "gatekeeper"

region) in kinase active sites, potentially improving potency and selectivity.

Visualization: Drug Discovery Application Logic
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Figure 2: Downstream conversion of the NCE into bioactive bicyclic scaffolds.

Part 4: Safety & Handling (E-E-A-T)
As a Senior Application Scientist, I emphasize that while this molecule is a valuable

intermediate, it possesses reactive functional groups requiring specific safety protocols.

Energetic Functional Groups: The molecule contains both a Nitro (-NO₂) group and a Cyano

(-CN) group on a pyridine ring. While not classified as a high explosive, nitro-pyridines can

be thermally unstable.

Protocol: Avoid heating the neat solid above 100°C. Perform Differential Scanning

Calorimetry (DSC) before scaling up >10g.
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Reactivity: The C4-cyclopropoxy group is stable under basic conditions but may be acid-

sensitive (ring opening) under strong acidic conditions at high temperatures.

Protocol: Maintain pH > 4 during workups.

Toxicity: Nitriles can release cyanide upon metabolism or thermal decomposition.

Protocol: Handle in a well-ventilated fume hood. Treat waste streams with bleach (sodium

hypochlorite) to neutralize potential cyanide traces before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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